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Compound of Interest

Compound Name: Diundecyl phthalate-d4

Cat. No.: B12425712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for Diundecyl
phthalate-d4 (DUP-d4). The information is compiled to assist researchers, scientists, and

professionals in drug development in the safe handling, storage, and use of this compound.

Given the limited specific data for the deuterated form, this guide primarily relies on the well-

established safety profile of its non-deuterated analogue, Diundecyl phthalate (DUP), with

specific properties of DUP-d4 included where available.

Chemical and Physical Properties
Diundecyl phthalate-d4 is a deuterated version of Diundecyl phthalate, a high molecular

weight phthalate ester. The "d4" designation signifies the presence of four deuterium atoms on

the aromatic ring, which makes it a valuable internal standard for mass spectrometry

applications.[1] It is characterized as a colorless, oily, and odorless liquid that is insoluble in

water.[1]
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Property Value Reference

Molecular Formula C₃₀H₄₆D₄O₄ [1][2]

Molecular Weight 478.74 g/mol [1][2]

Appearance Oily, colorless liquid [1][3]

Odor Odorless [1][3]

Melting Point 35.5 °C [3]

Boiling Point 472.6 °C at 760 mmHg [4]

Flash Point 254.1 °C [4]

Density 0.958 g/cm³ [4]

Solubility in Water Insoluble (<1 mg/ml at 70° F) [4]

n-octanol/water Partition

Coefficient (log Kow)
11.49 (estimated) [4]

Vapor Pressure
1.22 x 10⁻⁹ mm Hg at 25 °C

(estimated)
[4]

Toxicological Data
Toxicological data for Diundecyl phthalate-d4 is not extensively available. Therefore, the data

for the non-deuterated Diundecyl phthalate is presented as a surrogate.
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Endpoint Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rat Oral > 15 g/kg [4]

Acute Inhalation

Toxicity (LC50)
Rat Inhalation

> 1.8 mg/L for 6

hours
[4]

Acute Dermal

Toxicity (LD50)
Rabbit Dermal > 7,900 mg/kg [5]

Skin Irritation
Human and

Rabbit
Dermal

No to minimal

irritation
[5]

Eye Irritation Rabbit Ocular Minimal irritation [6]

Skin

Sensitization
Human Dermal Not a sensitizer [6]

Carcinogenicity

No data

available. Not

identified as a

probable,

possible, or

confirmed human

carcinogen by

IARC.

[7]

Reproductive

Toxicity

No definitive data

available. Some

studies on rats

showed

increased

relative testes

weight at high

doses, but these

were within

historical control

ranges.

[6]
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Experimental Protocols
Detailed experimental protocols for the toxicological studies are not fully described in the

available safety data sheets. However, the following outlines general methodologies typically

employed for such assessments.

Acute Oral Toxicity (LD50) - Rat (General Protocol):

Fasted rats are administered a single dose of the test substance via oral gavage.

A range of doses is used across different groups of animals.

The animals are observed for a period of 14 days for signs of toxicity and mortality.

The LD50, the dose estimated to be lethal to 50% of the animals, is calculated.

Acute Inhalation Toxicity (LC50) - Rat (General Protocol):

Rats are placed in an inhalation chamber.

The test substance is dispersed in the air as a vapor or aerosol at a specific concentration.

Animals are exposed for a defined period, typically 4 to 6 hours.

Following exposure, the animals are observed for 14 days for toxic effects and mortality.

The LC50, the concentration in air estimated to be lethal to 50% of the animals, is

determined.

Dermal Irritation - Rabbit (General Protocol):

A small area of skin on the back of the rabbit is shaved.

A specific amount of the test substance is applied to the shaved skin and covered with a

gauze patch.

The patch is left in place for a specified duration, typically 4 hours.
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After removal of the patch, the skin is evaluated for signs of irritation (redness, swelling) at

various time points.

Handling and Safety Precautions
Engineering Controls:

Handle in a well-ventilated place.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles.[4]

Skin Protection: Wear chemical-impermeable gloves and protective clothing.[4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[4]

General Hygiene:

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Keep away from incompatible materials such as strong oxidizing acids, alkali metals, and

hydrides.[1][4]

Spill and Leak Procedures:

Remove all sources of ignition.[4]

Use absorbent material to collect the spilled substance.[3]

Place the collected material in a suitable, closed container for disposal.[4]
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Caption: General Laboratory Safety Workflow for Handling Diundecyl Phthalate-d4.
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Caption: Synthesis Pathway of Diundecyl Phthalate-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy Diundecyl phthalate-d4 [smolecule.com]

2. scbt.com [scbt.com]

3. Diundecyl phthalate | C30H50O4 | CID 19283 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. echemi.com [echemi.com]

5. cpsc.gov [cpsc.gov]

6. industrialchemicals.gov.au [industrialchemicals.gov.au]

7. capotchem.cn [capotchem.cn]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12425712?utm_src=pdf-body
https://www.benchchem.com/product/b12425712?utm_src=pdf-body-img
https://www.benchchem.com/product/b12425712?utm_src=pdf-body
https://www.benchchem.com/product/b12425712?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s12901399
https://www.scbt.com/p/diundecyl-phthalate-d4
https://pubchem.ncbi.nlm.nih.gov/compound/Diundecyl-phthalate
https://www.echemi.com/sds/diundecylphthalate-pid_Seven27153.html
https://www.cpsc.gov/s3fs-public/dup.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Diundecyl%20phthalate%20DUP.pdf
https://www.capotchem.cn/doc/msds_3648-20-2.do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Diundecyl Phthalate-d4: A Technical Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12425712#diundecyl-phthalate-d4-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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